(3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol

• IUPAC Name: (3R,4R)-1-[(6-chloroquinolin-2-yl)methyl]-4-(4-hydroxypiperidin-1-yl)piperidin-3-ol
• InChI: InChI=1S/C20H26ClN3O2/c21-15-2-4-18-14(11-15)1-3-16(22-18)12-23-8-7-19(20(26)13-23)24-9-5-17(25)6-10-24/h1-4,11,17,19-20,25-26H,5-10,12-13H2/t19-,20-/m1/s1
• InChI Key: GOTCLDLCXNYTED-WOJBJXKFSA-N
• Canonical SMILES: C1CN(CCC1O)C2CCN(CC2O)CC3=NC4=C(C=C3)C=C(C=C4)Cl
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1N2CCC(CC2)O)O)CC3=NC4=C(C=C3)C=C(C=C4)Cl
• Molecular Formula: C20H26ClN3O2
• Molecular Weight: 375.9 g/mol

Description

(3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol, also known as CR845, is a small molecule kappa opioid receptor agonist. It is a promising drug candidate for the treatment of various disorders, including chronic pain, pruritus, and other conditions associated with inflammation and immune activation.

Mechanism of Action

(3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol exerts its effects by binding to the kappa opioid receptor, which is expressed in various tissues throughout the body, including the central and peripheral nervous systems, immune cells, and other organs. Activation of the kappa opioid receptor by (3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol leads to the inhibition of pain signaling pathways and the modulation of immune responses, resulting in the reduction of pain, itching, and inflammation.
Biochemical and Physiological Effects:
(3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol has been shown to have various biochemical and physiological effects, including the modulation of cytokine production, the inhibition of pain signaling pathways, and the reduction of inflammation and immune activation. (3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol has also been shown to have a favorable safety profile, with no significant adverse effects reported in clinical trials.

Advantages and Limitations for Lab Experiments

(3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol has several advantages over traditional opioid analgesics, including its ability to reduce pain and itching without the side effects associated with traditional opioids, such as respiratory depression, sedation, and addiction. However, (3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol has limitations in terms of its potency and selectivity for the kappa opioid receptor, which may limit its efficacy in certain patient populations.

Future Directions

There are several future directions for the development of (3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol and related compounds. These include the optimization of its pharmacokinetic and pharmacodynamic properties, the identification of new therapeutic indications, and the development of combination therapies with other drugs to enhance its efficacy. Additionally, further research is needed to elucidate the molecular mechanisms underlying the effects of (3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol and to identify potential biomarkers for patient selection and monitoring.

Synthesis Methods

(3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis of (3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol is complex and requires expertise in organic chemistry. The chemical structure of (3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol is shown below:

Scientific Research Applications

(3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol has been extensively studied for its therapeutic potential in various preclinical and clinical studies. It has shown efficacy in reducing pain and itching without the side effects associated with traditional opioid analgesics. (3'R*,4'R*)-1'-[(6-chloro-2-quinolinyl)methyl]-1,4'-bipiperidine-3',4-diol has also been shown to have anti-inflammatory and immunomodulatory effects, making it a promising candidate for the treatment of various inflammatory and immune-related disorders.